Cas no 25383-26-0 (19-Norlanost-5-ene-11,22-dione,2,3,16,20,25-pentahydroxy-9-methyl-, (2a,3a,9b,10a,16a)-)

• Product Name: 19-Norlanost-5-ene-11,22-dione,2,3,16,20,25-pentahydroxy-9-methyl-, (2a,3a,9b,10a,16a)-
• CAS No: 25383-26-0
• MF: C₃₀H₄₈O₇
• MW: 520.697930335999
• CID: 280265
• PubChem ID: 441822
• Update Time: 2025-04-19

19-Norlanost-5-ene-11,22-dione,2,3,16,20,25-pentahydroxy-9-methyl-, (2a,3a,9b,10a,16a)- Chemical and Physical Properties

Names and Identifiers

• 19-Norlanost-5-ene-11,22-dione,2,3,16,20,25-pentahydroxy-9-methyl-, (2a,3a,9b,10a,16a)-
• (10α)-2α,3α,16α,20,25-Pentahydroxy-9β-methyl-19-norlanost-5-ene-11,22-dione
• (2R,3S,8S,9R,10R,13R,14S,16R,17R)-17-[(2R)-2,6-dihydroxy-6-methyl-3-oxoheptan-2-yl]-2,3,16-trihydroxy-4,4,9,13,14-pentamethyl-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-11-one
• A,16
• DTXSID30331637
• Q27106269
• C08804
• A,20,25-Pentahydroxy-9
• (2R, 3S, 8S, 9R, 10R, 13R, 14S, 16R, 17R)-17-[(2R)-2, 6-dihydroxy-6-methyl-3-oxoheptan-2-yl]-2, 3, 16-trihydroxy-4, 4, 9, 13, 14-pentamethyl-1, 2, 3, 7, 8, 10, 12, 15, 16, 17-decahydrocyclopenta[a]phenanthren-11-one
• A,3
• LMST01010114
• 19-Norlanost-5-ene-11, 2,3,16,20,25-pentahydroxy-9-methyl-, (2.alpha.,3.alpha.,9.beta.,10.alpha.,16.alpha.)-
• CHEBI:3951
• NSC-135074
• 25383-26-0
• (10
• A-methyl-19-norlanost-5-ene-11,22-dione
• CUCURBITACIN P
• A)-2
• SCHEMBL10307359
• Dihydrocucurbitacin F
• Hemslecin B

• Inchi： 1S/C30H48O7/c1-25(2,36)12-11-21(33)30(8,37)23-19(32)14-27(5)20-10-9-16-17(13-18(31)24(35)26(16,3)4)29(20,7)22(34)15-28(23,27)6/h9,17-20,23-24,31-32,35-37H,10-15H2,1-8H3/t17-,18-,19-,20+,23+,24-,27+,28-,29+,30+/m1/s1
• InChI Key： VVBWBGOEAVGFTN-SYJGCRHZSA-N
• SMILES： O[C@@H]1C[C@@]2(C)[C@@H]3CC=C4C(C)(C)[C@@H]([C@@H](C[C@H]4[C@]3(C)C(C[C@]2(C)[C@H]1[C@@](C(CCC(C)(C)O)=O)(C)O)=O)O)O

Computed Properties

• Exact Mass: 520.34
• Monoisotopic Mass: 520.34
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 668.4°Cat760mmHg
• Flash Point: 372°C
• Refractive Index: 1.576